Cas no 2251054-01-8 ([2-(1,1-Dioxothiazinan-2-yl)pyridin-4-yl]methanamine;dihydrochloride)

• Product Name: [2-(1,1-Dioxothiazinan-2-yl)pyridin-4-yl]methanamine;dihydrochloride
• CAS No: 2251054-01-8
• MF: C₁₀H₁₇Cl₂N₃O₂S
• MW: 314.231878995895
• CID: 5213646
• Update Time: 2025-09-27

[2-(1,1-Dioxothiazinan-2-yl)pyridin-4-yl]methanamine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• [2-(1,1-dioxothiazinan-2-yl)pyridin-4-yl]methanamine;dihydrochloride
• 2-[4-(Aminomethyl)pyridin-2-yl]-1,2-thiazinane-1,1-dione dihydrochloride
• 2-[4-(Aminomethyl)pyridin-2-yl]-1,2- thiazinane-1,1-dione dihydrochloride
• [2-(1,1-Dioxothiazinan-2-yl)pyridin-4-yl]methanamine;dihydrochloride

• Inchi： 1S/C10H15N3O2S.2ClH/c11-8-9-3-4-12-10(7-9)13-5-1-2-6-16(13,14)15;;/h3-4,7H,1-2,5-6,8,11H2;2*1H
• InChI Key： LMEVBDUHHADVJN-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1(CCCCN1C1C=C(CN)C=CN=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 325
• Topological Polar Surface Area: 84.7

Additional information on [2-(1,1-Dioxothiazinan-2-yl)pyridin-4-yl]methanamine;dihydrochloride

Comprehensive Overview of [2-(1,1-Dioxothiazinan-2-yl)pyridin-4-yl]methanamine;dihydrochloride (CAS No. 2251054-01-8)

The compound [2-(1,1-Dioxothiazinan-2-yl)pyridin-4-yl]methanamine;dihydrochloride (CAS No. 2251054-01-8) is a specialized chemical entity gaining attention in pharmaceutical and biochemical research. With its unique structural features, this molecule is being explored for its potential applications in drug discovery and development. The dihydrochloride salt form enhances its solubility, making it particularly useful in in vitro and in vivo studies. Researchers are increasingly interested in its role as a building block for novel therapeutics, especially in targeting specific enzymatic pathways.

One of the key structural components of this compound is the 1,1-dioxothiazinan moiety, which contributes to its stability and reactivity. The pyridin-4-yl group further augments its potential as a pharmacophore, enabling interactions with biological targets. The presence of the methanamine group allows for further derivatization, making it a versatile intermediate in synthetic chemistry. These attributes have positioned CAS No. 2251054-01-8 as a compound of interest in the development of small-molecule inhibitors and other bioactive agents.

In recent years, the demand for high-purity chemical intermediates like [2-(1,1-Dioxothiazinan-2-yl)pyridin-4-yl]methanamine;dihydrochloride has surged, driven by advancements in precision medicine and targeted therapy. The compound’s potential applications span across oncology, neurology, and infectious disease research, aligning with current trends in personalized healthcare. Its relevance is further highlighted by its mention in patent literature and preclinical studies, underscoring its value in early-stage drug development.

From a synthetic chemistry perspective, the preparation of CAS No. 2251054-01-8 involves multi-step organic transformations, often requiring chiral resolution techniques to achieve enantiomeric purity. The compound’s HPLC and NMR profiles are well-documented, ensuring reproducibility in research settings. Analytical methods such as mass spectrometry and X-ray crystallography have been employed to confirm its structural integrity, making it a reliable candidate for further exploration.

The growing interest in heterocyclic compounds like [2-(1,1-Dioxothiazinan-2-yl)pyridin-4-yl]methanamine;dihydrochloride is also reflected in academic and industrial collaborations. Researchers are investigating its potential as a scaffold for designing next-generation therapeutics, particularly in addressing drug resistance challenges. Its compatibility with high-throughput screening platforms further enhances its utility in modern drug discovery pipelines.

In summary, [2-(1,1-Dioxothiazinan-2-yl)pyridin-4-yl]methanamine;dihydrochloride (CAS No. 2251054-01-8) represents a promising chemical entity with broad applicability in life sciences. Its structural complexity, coupled with its potential for derivatization, makes it a valuable asset for researchers aiming to develop innovative solutions for unmet medical needs. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in shaping the future of medicinal chemistry and therapeutic innovation.